Cas no 1314908-12-7 (7-Methoxybenzo[d]oxazole-2-carbaldehyde)

• Product Name: 7-Methoxybenzo[d]oxazole-2-carbaldehyde
• CAS No: 1314908-12-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 4819685
• Update Time: 2025-06-09

7-Methoxybenzo[d]oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methoxybenzo[d]oxazole-2-carbaldehyde
• 7-Methoxybenzo[d]oxazole-2-carboxaldehyde
• 7-methoxy-1,3-benzoxazole-2-carbaldehyde
• 7-Methoxybenzo[d]oxazole-2-carbaldehyde

• Inchi： 1S/C9H7NO3/c1-12-7-4-2-3-6-9(7)13-8(5-11)10-6/h2-5H,1H3
• InChI Key： LFXKZBHLSQPPSC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3

Additional information on 7-Methoxybenzo[d]oxazole-2-carbaldehyde

Introduction to 7-Methoxybenzo[d]oxazole-2-carbaldehyde (CAS No. 1314908-12-7)

7-Methoxybenzo[d]oxazole-2-carbaldehyde, with the CAS number 1314908-12-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system and a methoxy substituent, which imparts specific chemical and biological properties.

The molecular formula of 7-Methoxybenzo[d]oxazole-2-carbaldehyde is C₉H₇NO₃, and it has a molecular weight of approximately 169.15 g/mol. The compound features a benzo[d]oxazole core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with an oxazole ring. The presence of the methoxy group at the 7-position and the aldehyde functional group at the 2-position further enhances its reactivity and functional diversity.

In the realm of pharmaceutical research, 7-Methoxybenzo[d]oxazole-2-carbaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential candidates for cancer therapy.

Beyond its pharmaceutical applications, 7-Methoxybenzo[d]oxazole-2-carbaldehyde has also been investigated for its use in materials science. Its unique electronic properties and structural stability make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research in this area has shown that compounds with similar structures can be used to enhance the efficiency and stability of organic solar cells, as reported in the Journal of Materials Chemistry C (2021).

The synthesis of 7-Methoxybenzo[d]oxazole-2-carbaldehyde typically involves multi-step reactions, starting from readily available precursors such as 3-methoxyphenylacetonitrile and subsequent transformations to introduce the oxazole ring and aldehyde functionality. A detailed synthetic route was outlined in a study published in the Tetrahedron Letters (2019), which provided an efficient and scalable method for producing this compound.

In terms of safety and handling, while 7-Methoxybenzo[d]oxazole-2-carbaldehyde is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to minimize exposure risks.

The ongoing research on 7-Methoxybenzo[d]oxazole-2-carbaldehyde continues to uncover new applications and properties. For example, recent studies have explored its potential as a fluorescent probe for cellular imaging due to its strong fluorescence emission properties. This application could have significant implications for biomedical research, particularly in understanding cellular processes at the molecular level.

In conclusion, 7-Methoxybenzo[d]oxazole-2-carbaldehyde (CAS No. 1314908-12-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, the full potential of this compound is likely to be realized in various innovative fields.